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Compound of Interest

Compound Name: Nicotinoyl chloride

Cat. No.: B078323

For Researchers, Scientists, and Drug Development Professionals

Nicotinoyl chloride and its derivatives are pivotal building blocks in the synthesis of a diverse
range of agrochemicals, including herbicides, fungicides, and insecticides. The pyridine moiety,
a core component of nicotinoyl chloride, is a common feature in many biologically active
molecules, conferring favorable properties for agrochemical applications. This document
provides detailed application notes and experimental protocols for the synthesis and evaluation
of key agrochemicals derived from nicotinoyl chloride.

Herbicidal Applications

Nicotinoyl chloride derivatives have demonstrated significant potential in the development of
novel herbicides. A notable example is the synthesis of N-(Arylmethoxy)-2-chloronicotinamides
from 2-chloronicotinic acid, which can be obtained from 2-chloronicotinoyl chloride.

Featured Herbicide: 2-chloro-N-((3,4-
dichlorobenzyl)oxy)nicotinamide

This compound has exhibited potent herbicidal activity, particularly against broadleaf weeds.

Table 1: Herbicidal Activity of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide
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Experimental Protocols

1.2.1. Synthesis of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide

This protocol is adapted from the synthesis of N-(arylmethoxy)-2-chloronicotinamides.
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Preparation

Prepare stock solution of test compound in a suitable solvent Prepare Steinberg medium

N

Prepare serial dilutions of the test compound in the nutrient medium

Experiment

Inoculate each test vessel with healthy duckweed fronds (e.g., 2-3 colonies of 2-3 fronds each)

i

Incubate under controlled conditions (24 £ 2 °C, continuous light) for 7 days

Data Analysis

Count the number of fronds at the end of the incubation period

'

Calculate the percent inhibition of frond growth relative to the control

i

Determine the IC50 value using probit analysis or a similar statistical method
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Ni/C Catalyst

2-Chloronicotinoyl Chloride
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2-chloro-N-(2-iodophenyl)

yvy

nicotinamide

Triethylamine

4-Chlorophenylboronic Acid

Boscalid

Base (e.g., K2COs)

Ni/C_Catalyst

Nicotinic Acid Derivative

o

Chlorination Steps

mmmmm g 2-Chloro-5-chloromethylpyridine

(CCMP) Condensation

N-nitroiminoimidazolidine

Imidacloprid

-

Base (e.g., K2COs)
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Preparation

Prepare serial dilutions of the insecticide in water with a surfactant Excise leaf discs from untreated host plants

Experiment

Dip leaf discs in the respective insecticide solutions for a set time (e.g., 10-20 seconds)

:

Air-dry the treated leaf discs

:

Place a known number of aphids on each leaf disc in a petri dish

l

Incubate under controlled conditions (e.g., 25°C, 16:8 L:D photoperiod)

Data Analysis

Assess aphid mortality at specific time points (e.g., 24, 48 hours)

:

Calculate the LC50 value using probit analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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